Cas no 181425-91-2 (1,3-Benzenedicarboxylicacid, 5-(hydroxymethyl)-, 1,3-diethyl ester)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-(hydroxymethyl)-, 1,3-diethyl ester
• CAS No: 181425-91-2
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD00239424
• CID: 113659
• PubChem ID: 24868368
• Update Time: 2025-04-18

1,3-Benzenedicarboxylicacid, 5-(hydroxymethyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-(hydroxymethyl)-, 1,3-diethyl ester
• diethyl 5-(hydroxymethyl)benzene-1,3-dicarboxylate
• diethyl 5-(hydroxymethyl)isophthalate
• 3,5-bis(ethoxycarbonyl)-benzyl alcohol
• 3,5-diethoxycarbonylbenzyl alcohol
• 5-(hydroxymethyl) isophtalic acid diethyl ester
• 5-hydroxymethylisophthalic acid diethyl ester
• diethyl 5-(hydroxymethyl)-isophthalate
• Diethyl 5-(hydroxyMethyl)isophthalate 98%
• Benzene-1,3-dicarboxylic acid, 5-hydroxymethyl-, diethyl ester
• 1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)-, diethyl ester
• SR-01000636006-1
• 1,3-diethyl 5-(hydroxymethyl)benzene-1,3-dicarboxylate
• Diethyl 5-(hydroxymethyl)isophthalate #
• AS-72312
• CHEMBL467882
• 1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)-, 1,3-diethyl ester
• SMR000457420
• HMS2798E13
• Diethyl 5-(hydroxymethyl)isophthalate, 98%
• diethyl 5-(hydroxymethyl)benzene-1,3-dioate
• 181425-91-2
• AKOS015894355
• J-011582
• MLS000851177
• DTXSID70346169
• HMS1432N22
• FT-0730670
• diethyl-5-(hydroxymethyl)-isophthalate
• 5-hydroxymethyl-isophthalic acid diethyl ester
• Maybridge3_000660
• IDI1_012047
• SCHEMBL341606
• CCG-46299
• DB-065363

• MDL： MFCD00239424
• Inchi： 1S/C13H16O5/c1-3-17-12(15)10-5-9(8-14)6-11(7-10)13(16)18-4-2/h5-7,14H,3-4,8H2,1-2H3
• InChI Key： AMRPMZYDTZVKTP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)OCC)C=C(CO)C=1)=O

Computed Properties

• Exact Mass: 252.10000
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.189
• Melting Point: 82-85 °C (lit.)
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.53
• PSA: 72.83000
• LogP: 1.53230
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-Benzenedicarboxylicacid, 5-(hydroxymethyl)-, 1,3-diethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23
• Hazardous Material Identification：
• Safety Term：S23-26
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives